1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride
Overview
Description
1-Ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride (EDA-HCl) is a synthetic, water-soluble organic compound that has a wide range of applications in scientific research. It has been used in numerous studies to investigate the structure and function of proteins, enzymes, and other biomolecules. EDA-HCl has also been used to study the effects of drugs on cell membranes and to investigate the role of specific cellular components in disease processes. In addition, it has been used to develop new therapeutic agents and to study the effects of environmental pollutants on human health.
Scientific Research Applications
1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride has been used in numerous scientific research studies. It has been used to study the structure and function of proteins, enzymes, and other biomolecules. It has also been used to study the effects of drugs on cell membranes and to investigate the role of specific cellular components in disease processes. In addition, it has been used to develop new therapeutic agents and to study the effects of environmental pollutants on human health.
Mechanism of Action
1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride is an organic compound that binds to proteins, enzymes, and other biomolecules. It binds to these molecules through hydrogen bonds and hydrophobic interactions. Once bound, it can alter the structure and function of the target molecule, which can lead to changes in cellular processes.
Biochemical and Physiological Effects
1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as phosphatases, and to modulate the expression of certain genes. It has also been shown to affect the activity of certain ion channels and to alter the structure and function of cell membranes. In addition, it has been shown to modulate the release of neurotransmitters and to affect the activity of certain hormones.
Advantages and Limitations for Lab Experiments
1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride has several advantages for laboratory experiments. It is a water-soluble compound, which makes it easy to handle and store. It is also relatively inexpensive and can be synthesized in a variety of ways. However, it is important to note that 1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride can be toxic in high concentrations, so it should be handled with care.
Future Directions
The potential applications of 1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride are vast and continue to be explored. Future research may focus on the development of new therapeutic agents that utilize 1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride, as well as the investigation of its effects on other cellular components, such as transcription factors, and its potential role in disease processes. Additionally, research may focus on the development of new methods for synthesizing 1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride and its use as a tool for studying the effects of environmental pollutants on human health.
Synthesis Methods
1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride can be synthesized in two ways. The first involves the reaction of ethylbenzene with hydrochloric acid and sodium nitrite, which produces 1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid. This reaction is followed by the addition of hydrochloric acid, which yields 1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride. The second method involves the reaction of ethylbenzene with sodium nitrite and hydrochloric acid, which yields 1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid. This reaction is followed by the addition of hydrochloric acid, which yields 1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride involves the reaction of 1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid with hydrochloric acid.", "Starting Materials": [ "1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid", "Hydrochloric acid" ], "Reaction": [ "1. Dissolve 1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid in a suitable solvent such as ethanol or methanol.", "2. Add hydrochloric acid to the solution and stir for several hours at room temperature.", "3. Filter the resulting precipitate and wash with cold solvent.", "4. Dry the product under vacuum to obtain 1-ethyl-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride." ] } | |
CAS RN |
2758004-69-0 |
Molecular Formula |
C10H11ClN2O2 |
Molecular Weight |
226.7 |
Purity |
95 |
Origin of Product |
United States |
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